Cas no 1780023-76-8 (1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one)

• Product Name: 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
• CAS No: 1780023-76-8
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5897231
• PubChem ID: 83899068
• Update Time: 2025-08-05

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
• EN300-1915917
• 1780023-76-8

• Inchi： 1S/C9H9BrN2O/c1-5(13)8-7(10)4-11-9(12-8)6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： SWWNZSUPIJIGEF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(C)=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one

Introduction to 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one (CAS No. 1780023-76-8)

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one (CAS No. 1780023-76-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrimidine ring and a cyclopropyl group, making it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one consists of a pyrimidine core with a bromine substituent at the 5-position and a cyclopropyl group at the 2-position. The ethanone moiety attached to the pyrimidine ring further enhances its reactivity and potential for forming stable complexes with biological targets. These structural elements contribute to its unique properties and potential applications in drug discovery and development.

Recent studies have explored the biological activities of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The bromine substituent plays a crucial role in enhancing the compound's binding affinity to the target enzyme, thereby increasing its efficacy.

In addition to its enzymatic inhibition properties, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation in vitro and in vivo models. The cyclopropyl group is believed to contribute to its anti-inflammatory activity by modulating specific signaling pathways involved in the inflammatory response.

The pharmacokinetic profile of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one has also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good stability in plasma, which are desirable characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one in treating various diseases. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for conditions such as cancer and inflammatory disorders.

The synthesis of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one involves several well-established chemical reactions, including nucleophilic substitution and condensation steps. The synthetic route is highly efficient and scalable, making it feasible for large-scale production if required for clinical use or commercialization.

In conclusion, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one (CAS No. 1780023-76-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from ongoing studies and clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.